Cas no 2229004-36-6 (4,4-difluoro-1-(6-methoxy-5-methylpyridin-3-yl)cyclohexan-1-amine)

• Product Name: 4,4-difluoro-1-(6-methoxy-5-methylpyridin-3-yl)cyclohexan-1-amine
• CAS No: 2229004-36-6
• MF: C₁₃H₁₈F₂N₂O
• MW: 256.291630268097
• CID: 6463865
• PubChem ID: 165694902
• Update Time: 2025-05-20

4,4-difluoro-1-(6-methoxy-5-methylpyridin-3-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(6-methoxy-5-methylpyridin-3-yl)cyclohexan-1-amine
• 2229004-36-6
• EN300-1956940

• Inchi： 1S/C13H18F2N2O/c1-9-7-10(8-17-11(9)18-2)12(16)3-5-13(14,15)6-4-12/h7-8H,3-6,16H2,1-2H3
• InChI Key： JRMQGPRDCNNXSX-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=NC(=C(C)C=2)OC)(CC1)N)F

Computed Properties

• Exact Mass: 256.13871953g/mol
• Monoisotopic Mass: 256.13871953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.1Ų

Additional information on 4,4-difluoro-1-(6-methoxy-5-methylpyridin-3-yl)cyclohexan-1-amine

Professional Introduction to 4,4-difluoro-1-(6-methoxy-5-methylpyridin-3-yl)cyclohexan-1-amine (CAS No. 2229004-36-6)

4,4-difluoro-1-(6-methoxy-5-methylpyridin-3-yl)cyclohexan-1-amine, identified by its CAS number 2229004-36-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its dual functionality, featuring both fluorinated aromatic and cyclohexylamine moieties, which contribute to its unique chemical and biological properties. The presence of fluoro substituents and a pyridine ring further enhances its potential as a building block for the development of novel therapeutic agents.

The structural motif of 4,4-difluoro-1-(6-methoxy-5-methylpyridin-3-yl)cyclohexan-1-amine is particularly noteworthy due to its ability to interact with biological targets in a manner that is both selective and potent. The fluoro atoms introduce lipophilicity and metabolic stability, which are critical factors in drug design, while the pyridine ring serves as a hydrogen bond acceptor, facilitating binding to specific protein targets. This combination makes the compound an attractive candidate for further exploration in the development of small-molecule drugs.

In recent years, there has been a surge in research focused on fluorinated compounds due to their favorable pharmacokinetic profiles. The incorporation of fluorine atoms into drug candidates has been shown to improve their bioavailability, binding affinity, and resistance to metabolic degradation. For instance, studies have demonstrated that fluorosubstituted molecules often exhibit enhanced binding interactions with enzymes and receptors, leading to more effective therapeutic outcomes. The compound in question, 4,4-difluoro-1-(6-methoxy-5-methylpyridin-3-yl)cyclohexan-1-amine, is no exception and represents a promising scaffold for drug discovery.

The pyridine moiety in this compound is particularly interesting from a biological perspective. Pyridine derivatives are well-known for their ability to modulate various biological pathways, including those involved in inflammation, neurotransmission, and cancer progression. The specific substitution pattern of the pyridine ring in 4,4-difluoro-1-(6-methoxy-5-methylpyridin-3-yl)cyclohexan-1-amine—namely the presence of a methyl group at the 5-position and a methoxy group at the 6-position—adds another layer of complexity that could influence its biological activity. This arrangement may confer selectivity for certain targets while minimizing off-target effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy before they are synthesized. Molecular modeling studies have suggested that 4,4-difluoro-1-(6-methoxy-5-methylpyridin-3-yl)cyclohexan-1-amine could interact with proteins involved in signal transduction and metabolic pathways. These predictions are supported by experimental data from related compounds, which have shown similar interactions. Such insights are invaluable for guiding the optimization of lead compounds into viable drug candidates.

The synthesis of 4,4-difluoro-1-(6-methoxy-5-methylpyridin-3-y lcyclohexan -1 -amine) presents unique challenges due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in addressing these challenges. Techniques such as transition-metal-catalyzed cross-coupling reactions and flow chemistry have enabled the efficient construction of complex molecular frameworks. These advances not only reduce the time and cost associated with synthesis but also allow for greater flexibility in modifying the structure of the compound for optimal biological activity.

In conclusion, 4,4-difluoro -1 - (6 - methoxy -5 - methylpyridin -3 - yl) cyclohexan -1 - amine (CAS No. 2229004 -36 -6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features—combining fluorinated aromatic groups with a pyridine ring—make it an attractive scaffold for developing novel therapeutics. With ongoing research focusing on its potential applications in drug discovery and medicinal chemistry, this compound is poised to make significant contributions to the field.